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Compound of Interest

Compound Name: 2-Bromododecanoic acid

CAS No.: 111-56-8

Cat. No.: B089875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromododecanoic acid, also known as 2-bromolauric acid, is a halogenated fatty acid that

serves as a versatile intermediate in organic synthesis. Its unique chemical structure, featuring

a bromine atom at the alpha-position to the carboxylic acid, makes it a valuable building block

for the synthesis of a variety of compounds, particularly in the fields of surfactant chemistry and

drug discovery. This technical guide provides a comprehensive overview of the chemical and

physical properties, synthesis, and applications of 2-bromododecanoic acid, with a focus on

its relevance to researchers and professionals in drug development.

Chemical and Physical Properties
2-Bromododecanoic acid is a C12 fatty acid derivative. The presence of the electronegative

bromine atom on the alpha-carbon significantly influences its reactivity and physical properties

compared to its parent compound, dodecanoic acid.

Table 1: Physical and Chemical Properties of 2-Bromododecanoic Acid
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Property Value Reference(s)

CAS Number 111-56-8 [1][2][3]

Molecular Formula C₁₂H₂₃BrO₂ [2]

Molecular Weight 279.21 g/mol [2]

Appearance
Off-white to slightly brown

crystalline solid
[4]

Melting Point 30-32 °C [4]

Boiling Point 157-159 °C at 2 mmHg [4]

Solubility
Soluble in methanol (1g/10

mL, clear, colorless)
[4]

Purity ≥97% [2]

Table 2: Spectroscopic Data Summary

Spectroscopic Technique Key Features and References

¹H NMR Data available from SpectraBase.[1]

¹³C NMR Data available from SpectraBase.[1]

Infrared (IR) Spectroscopy Data available from SpectraBase.[1]

Mass Spectrometry (MS) Data available from PubChem.[1]

Synthesis and Experimental Protocols
The primary method for the synthesis of 2-bromododecanoic acid is the alpha-bromination of

dodecanoic acid, a reaction famously known as the Hell-Volhard-Zelinsky (HVZ) reaction. This

reaction involves the treatment of a carboxylic acid with bromine in the presence of a catalytic

amount of phosphorus tribromide (PBr₃).
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Experimental Protocol: Synthesis of 2-
Bromododecanoic Acid via Hell-Volhard-Zelinsky
Reaction
This protocol is a generalized procedure based on established methodologies for the HVZ

reaction.

Materials:

Dodecanoic acid (lauric acid)

Bromine (Br₂)

Phosphorus tribromide (PBr₃) or red phosphorus

Anhydrous diethyl ether or carbon tetrachloride

Distilled water

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser and a

dropping funnel, place dodecanoic acid.
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Catalyst Addition: Add a catalytic amount of phosphorus tribromide (approximately 0.1

equivalents) to the flask. Alternatively, a small amount of red phosphorus can be used, which

will react with bromine in situ to form PBr₃.

Bromination: Slowly add bromine (1.1 to 1.2 equivalents) to the reaction mixture through the

dropping funnel. The reaction can be exothermic and should be controlled by cooling the

flask in an ice bath if necessary.

Heating: After the addition of bromine is complete, gently heat the reaction mixture to reflux.

The reaction is typically heated for several hours until the evolution of hydrogen bromide gas

ceases.

Work-up:

Cool the reaction mixture to room temperature.

Carefully add water to the mixture to quench any remaining PBr₃ and to hydrolyze the

intermediate acyl bromide.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether or

another suitable organic solvent.

Wash the organic layer with water and then with a saturated sodium bicarbonate solution

to remove any unreacted acid and HBr.

Wash again with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent using a rotary evaporator.

The crude 2-bromododecanoic acid can be further purified by vacuum distillation or

recrystallization.
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Reactants

Reaction Work-up & Purification
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Caption: Workflow for the synthesis of 2-Bromododecanoic acid.

Applications in Research and Drug Development
2-Bromododecanoic acid is a key starting material for the synthesis of various molecules with

potential biological activity. Its primary application in this context is in the preparation of N-acyl

amino acids and other lipid derivatives.

Synthesis of N-Acyl Amino Acids
N-acyl amino acids are a class of lipid signaling molecules that are involved in a variety of

physiological processes. They are synthesized by the acylation of an amino acid with a fatty

acid derivative, such as an acyl chloride or, in this case, an alpha-bromo fatty acid.

Experimental Protocol: Synthesis of N-(2-
bromododecanoyl)glycine
This protocol outlines the synthesis of an N-acyl amino acid using 2-bromododecanoic acid
and glycine.

Materials:
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2-Bromododecanoic acid

Glycine

Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent

N,N-Dimethylformamide (DMF) or other suitable solvent

Sodium bicarbonate

Ethyl acetate

Hydrochloric acid (HCl)

Brine

Anhydrous sodium sulfate

Procedure:

Activation of Carboxylic Acid: Dissolve 2-bromododecanoic acid in an anhydrous solvent

like DMF. Add a coupling agent such as DCC (1.1 equivalents) and stir the mixture at 0 °C

for 30 minutes.

Coupling Reaction: In a separate flask, dissolve glycine in a solution of sodium bicarbonate

in water. Add this aqueous solution to the activated 2-bromododecanoic acid solution and

stir the reaction mixture overnight at room temperature.

Work-up:

Filter off the dicyclohexylurea byproduct.

Acidify the filtrate with dilute HCl to pH 2-3.

Extract the product with ethyl acetate.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.
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Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure.

The crude N-(2-bromododecanoyl)glycine can be purified by column chromatography or

recrystallization.
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Reaction Work-up & Purification
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Caption: Synthesis of an N-acyl amino acid derivative.

Potential Roles in Modulating Biological Pathways
While specific signaling pathways directly modulated by 2-bromododecanoic acid are not

extensively documented, its derivatives, particularly N-acyl amino acids, are known to be part

of the endocannabinoidome, a complex lipid signaling system. These molecules can interact

with various receptors and enzymes, thereby influencing physiological processes.

Furthermore, 2-bromo fatty acids have been shown to act as inhibitors of enzymes involved in

lipid metabolism. This suggests that 2-bromododecanoic acid and its derivatives could be
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valuable tools for studying and potentially targeting these pathways in the context of metabolic

diseases and cancer.

Synthesis
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Caption: Potential role in signaling pathways.

Safety and Handling
2-Bromododecanoic acid is classified as an irritant. It is important to handle this compound

with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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2-Bromododecanoic acid (CAS 111-56-8) is a valuable chemical intermediate with significant

potential in the synthesis of surfactants and biologically active molecules. Its straightforward

synthesis via the Hell-Volhard-Zelinsky reaction and its utility as a precursor to N-acyl amino

acids make it a compound of interest for researchers in organic chemistry, materials science,

and drug discovery. Further investigation into the biological activities of its derivatives may

unveil novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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